Cas no 2228839-82-3 ((5-Methyl-2-nitrophenyl)methyl sulfamate)

• Product Name: (5-Methyl-2-nitrophenyl)methyl sulfamate
• CAS No: 2228839-82-3
• MF: C₈H₁₀N₂O₅S
• MW: 246.240400791168
• CID: 5758968
• PubChem ID: 165752581
• Update Time: 2025-05-22

(5-Methyl-2-nitrophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (5-methyl-2-nitrophenyl)methyl sulfamate
• EN300-1988815
• 2228839-82-3
• (5-Methyl-2-nitrophenyl)methyl sulfamate

• Inchi： 1S/C8H10N2O5S/c1-6-2-3-8(10(11)12)7(4-6)5-15-16(9,13)14/h2-4H,5H2,1H3,(H2,9,13,14)
• InChI Key： ZOJDSGFJWKDOJH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.03104260g/mol
• Monoisotopic Mass: 246.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų

Additional information on (5-Methyl-2-nitrophenyl)methyl sulfamate

Comprehensive Overview of (5-Methyl-2-nitrophenyl)methyl sulfamate (CAS No. 2228839-82-3)

(5-Methyl-2-nitrophenyl)methyl sulfamate (CAS No. 2228839-82-3) is a specialized sulfamate ester derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitrophenyl and methyl sulfamate functional groups, exhibits potential applications in drug development and enzymatic studies. Its molecular structure, featuring a 5-methyl-2-nitrophenyl moiety, contributes to its reactivity and binding affinity, making it a subject of interest for researchers exploring enzyme inhibitors and bioactive molecules.

The growing demand for targeted therapeutics and precision agriculture has propelled the study of compounds like (5-Methyl-2-nitrophenyl)methyl sulfamate. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its relevance, as researchers leverage machine learning models to predict its interactions with biological targets. Commonly searched questions such as "What are the applications of sulfamate esters?" or "How does nitrophenyl enhance molecular reactivity?" reflect the compound's scientific appeal.

From a synthetic perspective, CAS No. 2228839-82-3 is synthesized through controlled esterification reactions, ensuring high purity and yield. Its stability under ambient conditions makes it suitable for laboratory-scale experiments and industrial applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its properties, addressing queries such as "How to analyze sulfamate derivatives?"—a frequent topic in academic forums.

In the context of green chemistry, (5-Methyl-2-nitrophenyl)methyl sulfamate aligns with efforts to develop eco-friendly intermediates. Researchers are investigating its biodegradability and low-toxicity profile, responding to public interest in safer chemical alternatives. This focus resonates with searches like "Sustainable sulfamate compounds" and "Non-hazardous nitrophenyl derivatives," underscoring its alignment with modern environmental standards.

Future research directions for CAS No. 2228839-82-3 may explore its role in cancer therapeutics or plant protection agents, given its structural versatility. As the scientific community prioritizes high-throughput screening and structure-activity relationships, this compound is poised to remain a key player in molecular design innovations. Its integration into open-access chemical databases further enhances its accessibility, catering to queries like "Where to find sulfamate ester data?"—a testament to its enduring relevance.